2-(cyclohexen-1-yl)-N-[[5-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethanamine

• IUPAC Name: 2-(cyclohexen-1-yl)-N-[[5-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethanamine
• InChI: InChI=1S/C17H23N3O/c1-13-7-8-16(21-13)17-15(12-19-20-17)11-18-10-9-14-5-3-2-4-6-14/h5,7-8,12,18H,2-4,6,9-11H2,1H3,(H,19,20)
• InChI Key: DICDFZZOTXIRJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=C(C=NN2)CNCCC3=CCCCC3
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

2-(cyclohexen-1-yl)-N-[[5-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethanamine is a chemical compound that has gained attention in the scientific community for its potential applications in biomedical research. This compound is also known as CYM-5442 and is a selective agonist for the G protein-coupled receptor 119 (GPR119).

Mechanism of Action

CYM-5442 selectively activates the GPR119 receptor, which leads to the release of incretin hormones such as GLP-1 and GIP. These hormones stimulate insulin secretion and regulate glucose metabolism, which can improve glycemic control in individuals with type 2 diabetes.
Biochemical and physiological effects:
In addition to its effects on glucose homeostasis, CYM-5442 has also been shown to have anti-inflammatory and anti-fibrotic effects in animal models. These effects may be mediated through the activation of GPR119 receptors in immune cells and fibroblasts.

Advantages and Limitations for Lab Experiments

One advantage of using CYM-5442 in lab experiments is its selectivity for the GPR119 receptor, which allows for more specific targeting of this pathway. However, one limitation is that CYM-5442 has only been studied in animal models and its effects in humans are not yet fully understood.

Future Directions

Future research on CYM-5442 could focus on its potential use as a treatment for other metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and metabolic syndrome. Additionally, further studies are needed to determine the safety and efficacy of CYM-5442 in human clinical trials.

Synthesis Methods

The synthesis of CYM-5442 involves several steps, including the reaction of 5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid with 1,2-cyclohexadiene in the presence of a palladium catalyst to form the cyclohexenyl intermediate. This intermediate is then reacted with N-Boc-ethylenediamine and deprotected to yield the final product.

Scientific Research Applications

CYM-5442 has been studied for its potential use as a treatment for type 2 diabetes and obesity. The GPR119 receptor is expressed in the pancreas and gastrointestinal tract, and its activation has been shown to stimulate insulin secretion and regulate glucose homeostasis. Additionally, CYM-5442 has been shown to increase GLP-1 secretion and improve glucose tolerance in animal models.